Cas no 1503102-15-5 (N4-Isopentyl-2-methylpyrimidine-4,6-diamine)

N4-Isopentyl-2-methylpyrimidine-4,6-diamine is a pyrimidine derivative characterized by its isopentyl and methyl substituents, which influence its physicochemical properties and reactivity. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for heterocyclic synthesis. The presence of the isopentyl group enhances lipophilicity, potentially improving membrane permeability in bioactive applications. Its diamine functionality offers versatile reactivity for further derivatization, enabling the formation of complex molecular architectures. The compound’s stability under standard conditions and compatibility with common organic solvents make it suitable for scalable synthetic processes. Analytical characterization confirms high purity, ensuring reproducibility in research applications.
N4-Isopentyl-2-methylpyrimidine-4,6-diamine structure
1503102-15-5 structure
Product Name:N4-Isopentyl-2-methylpyrimidine-4,6-diamine
CAS No:1503102-15-5
MF:C10H18N4
MW:194.276721477509
CID:5047881
Update Time:2025-06-10

N4-Isopentyl-2-methylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

    • N4-isopentyl-2-methylpyrimidine-4,6-diamine
    • 2-methyl-4-N-(3-methylbutyl)pyrimidine-4,6-diamine
    • N4-Isopentyl-2-methylpyrimidine-4,6-diamine
    • Inchi: 1S/C10H18N4/c1-7(2)4-5-12-10-6-9(11)13-8(3)14-10/h6-7H,4-5H2,1-3H3,(H3,11,12,13,14)
    • InChI Key: MNJCOXWTPSXTTR-UHFFFAOYSA-N
    • SMILES: N(C1C=C(N)N=C(C)N=1)CCC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 160
  • XLogP3: 2.3
  • Topological Polar Surface Area: 63.8

N4-Isopentyl-2-methylpyrimidine-4,6-diamine Pricemore >>

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Additional information on N4-Isopentyl-2-methylpyrimidine-4,6-diamine

Comprehensive Overview of N4-Isopentyl-2-methylpyrimidine-4,6-diamine (CAS No. 1503102-15-5)

N4-Isopentyl-2-methylpyrimidine-4,6-diamine (CAS No. 1503102-15-5) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique isopentyl and methyl substituents, exhibits promising biological activity, making it a subject of interest for drug discovery and development. Its molecular structure, featuring a pyrimidine core, aligns with the growing demand for heterocyclic compounds in modern therapeutics.

The compound's N4-isopentyl moiety enhances its lipophilicity, which is critical for improving membrane permeability—a key factor in drug bioavailability. Researchers are particularly intrigued by its potential applications in targeting enzymes or receptors involved in metabolic pathways. Recent studies highlight its relevance in addressing age-related diseases and oxidative stress, topics frequently searched in scientific databases and AI-driven platforms like PubMed and Google Scholar.

In the context of green chemistry, N4-Isopentyl-2-methylpyrimidine-4,6-diamine is being explored for its synthetic versatility. With the rise of sustainable synthesis methods, this compound's modular structure allows for eco-friendly modifications, reducing waste and energy consumption. This aligns with the global push for environmentally friendly pharmaceuticals, a trending topic among academic and industrial circles.

From a commercial perspective, the demand for high-purity pyrimidine derivatives like CAS No. 1503102-15-5 is driven by their utility in preclinical studies and high-throughput screening. Suppliers often emphasize its stability under standard storage conditions, ensuring reproducibility in experimental results—a critical concern for researchers optimizing drug formulations.

Furthermore, the compound's potential role in personalized medicine cannot be overlooked. As searches for tailored therapeutics surge, N4-Isopentyl-2-methylpyrimidine-4,6-diamine offers a scaffold for designing molecules that address individual genetic profiles. Its compatibility with computational drug design tools, such as molecular docking simulations, further elevates its appeal in AI-aided drug discovery.

In summary, N4-Isopentyl-2-methylpyrimidine-4,6-diamine (CAS No. 1503102-15-5) represents a versatile and scientifically valuable compound. Its applications span from targeted therapy to sustainable chemistry, resonating with contemporary research priorities. As the scientific community continues to explore its full potential, this pyrimidine derivative is poised to play a pivotal role in advancing biomedical innovation.

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